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1. Introduction

Thermoplastic polyurethanes (TPUs) are a versatile class of block copolymers known for their
excellent elasticity, transparency, and resistance to oil, grease, and abrasion. The properties of
TPUs can be tailored by carefully selecting the constituent raw materials: a polyol (soft
segment), a diisocyanate, and a chain extender (hard segment). The chain extender, typically a
short-chain diol or diamine, plays a crucial role in determining the morphology of the hard
segment and, consequently, the overall physical and mechanical properties of the resulting
polymer.

This document provides detailed application notes and protocols for the use of a novel
aromatic diamine chain extender, BAPHE (1,2-Bis(p-aminophenoxy)ethane), in the synthesis of
thermoplastic polyurethanes. The information presented herein is intended to guide
researchers and professionals in leveraging the unique properties of BAPHE to develop high-
performance TPUs for various applications, including in the biomedical and pharmaceutical
fields.
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2. Chemical Structure of BAPHE
BAPHE is an aromatic diamine with the following chemical structure:
Where Ph represents a benzene ring.

The presence of ether linkages and aromatic rings in its structure imparts a unique combination
of flexibility and rigidity, which can be advantageous in tuning the properties of TPUs.

3. Key Advantages of Using BAPHE as a Chain Extender

The incorporation of BAPHE as a chain extender in TPU synthesis can offer several potential
benefits:

e Enhanced Thermal Stability: The aromatic nature of BAPHE can contribute to improved
thermal resistance of the resulting TPU compared to those synthesized with conventional
aliphatic diol chain extenders.

o Modified Mechanical Properties: The semi-rigid structure of BAPHE can influence the
microphase separation between the hard and soft segments, leading to unique mechanical
properties such as high tensile strength and tailored elasticity.

o Potential for Biomedical Applications: The biocompatibility of polyether-based polyurethanes
is well-documented. The use of an ether-containing diamine chain extender like BAPHE may
be explored for creating TPUs suitable for drug delivery systems, medical implants, and
other biomedical applications, pending thorough biocompatibility testing.

4. Experimental Protocols

The following protocols provide a general framework for the synthesis and characterization of
TPUs using BAPHE as a chain extender. Researchers should optimize the reaction conditions
based on their specific polyol, diisocyanate, and desired final properties.

4.1. Materials

e Polyol: Poly(tetramethylene ether) glycol (PTMEG), Polycarbonate diol (PCDL), or other
suitable polyol, dried under vacuum prior to use.
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Diisocyanate: 4,4'-Methylene diphenyl diisocyanate (MDI) or other suitable diisocyanate.

Chain Extender: 1,2-Bis(p-aminophenoxy)ethane (BAPHE).

Catalyst: Dibutyltin dilaurate (DBTDL) or other suitable catalyst.

Solvent (optional): Dimethylformamide (DMF) or other suitable aprotic solvent.

4.2. One-Shot Polymerization Method (Solvent-Free)

This method is suitable for producing TPUs in bulk without the use of solvents.

e Pre-reaction Preparation:
o Dry the polyol at 80-100 °C under vacuum for at least 4 hours to remove any moisture.
o Melt the MDI at 50-60 °C.
o Ensure BAPHE is in a dry, powdered form.

e Polymerization:

o In a reaction vessel equipped with a mechanical stirrer and a nitrogen inlet, add the pre-
dried polyol and BAPHE.

o Heat the mixture to 70-80 °C under a nitrogen atmosphere and stir until a homogeneous
mixture is obtained.

o Add the molten MDI to the mixture while stirring vigorously. The molar ratio of
NCO/(OH+NH2z) should be carefully controlled, typically between 1.01 and 1.05.

o Add a catalytic amount of DBTDL (e.g., 0.01-0.05 wt% of the total reactants).

o Continue stirring until the viscosity of the mixture increases significantly, indicating the
progress of the polymerization reaction.

e Post-Curing:

o Pour the viscous polymer onto a pre-heated mold or a flat surface.
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o Cure the polymer in an oven at 80-110 °C for 12-24 hours to complete the reaction.

e Characterization:

o The synthesized TPU can be characterized for its molecular weight (GPC), chemical
structure (FTIR), thermal properties (TGA, DSC), and mechanical properties (tensile

testing).
4.3. Prepolymer Method (Solvent-Based)

This method allows for better control over the reaction and is suitable for synthesizing TPUs
with a more defined block structure.

e Prepolymer Synthesis:

o In a three-neck flask equipped with a mechanical stirrer, a thermometer, and a nitrogen
inlet, add the pre-dried polyol.

o Heat the polyol to 60-70 °C under a nitrogen atmosphere.

o Add the diisocyanate to the polyol with stirring. The molar ratio of NCO/OH is typically
around 2:1.

o Allow the reaction to proceed at 80-90 °C for 2-3 hours to form the NCO-terminated
prepolymer. The progress can be monitored by titrating the NCO content.

e Chain Extension:

Dissolve the prepolymer in a dry aprotic solvent like DMF.

[¢]

In a separate container, dissolve BAPHE in the same solvent.

[e]

o

Slowly add the BAPHE solution to the prepolymer solution under vigorous stirring. The
amount of BAPHE should be calculated to react with the remaining NCO groups.

o

Continue the reaction at 50-60 °C for another 2-4 hours.

o Polymer Precipitation and Drying:
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o Precipitate the synthesized TPU by pouring the reaction mixture into a non-solvent such

as methanol or water.

o Filter and wash the polymer precipitate thoroughly.

o Dry the TPU in a vacuum oven at 60-80 °C until a constant weight is achieved.

5. Data Presentation

The following table summarizes hypothetical comparative data for TPUs synthesized with

BAPHE and a conventional chain extender, 1,4-butanediol (BDO). This data is for illustrative

purposes and actual results may vary depending on the specific experimental conditions.

Property TPU with BDO

TPU with BAPHE

Test Method

Thermal Properties

Tg (Soft Segment)

. -45 -40 DSC
4
Tg (Hard Segment
og ( J ) 85 105 DSC
4
Decomposition Temp
. 320 350 TGA
0
Mechanical Properties
Tensile Strength
35 45 ASTM D412
(MPa)
Elongation at Break
550 450 ASTM D412
(%)
Shore A Hardness 85A 90A ASTM D2240
6. Visualizations
6.1. TPU Synthesis Workflow
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Prepolymer Method
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Caption: Workflow for TPU synthesis using One-Shot and Prepolymer methods.

6.2. Logical Relationship of TPU Components to Properties
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Caption: Influence of components on final TPU properties.
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7. Conclusion

BAPHE presents itself as a promising alternative chain extender for the synthesis of high-
performance thermoplastic polyurethanes. Its unique chemical structure may impart enhanced
thermal stability and tailored mechanical properties to the resulting polymers. The provided
protocols offer a starting point for researchers to explore the potential of BAPHE-based TPUs
in a variety of applications, including demanding roles in the biomedical and pharmaceutical
industries. Further research and characterization are encouraged to fully elucidate the
structure-property relationships of these novel materials.

 To cite this document. BenchChem. [Application Notes and Protocols: BAPHE as a Chain
Extender in Thermoplastic Polyurethane Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b024528#baphee-as-a-chain-extender-in-
thermoplastic-polyurethane-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b024528#baphee-as-a-chain-extender-in-thermoplastic-polyurethane-synthesis
https://www.benchchem.com/product/b024528#baphee-as-a-chain-extender-in-thermoplastic-polyurethane-synthesis
https://www.benchchem.com/product/b024528#baphee-as-a-chain-extender-in-thermoplastic-polyurethane-synthesis
https://www.benchchem.com/product/b024528#baphee-as-a-chain-extender-in-thermoplastic-polyurethane-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

